Cas no 1181404-83-0 (1-(3-Chlorophenyl)butan-2-ol)

• Product Name: 1-(3-Chlorophenyl)butan-2-ol
• CAS No: 1181404-83-0
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD11935039
• CID: 5157414
• PubChem ID: 17903388
• Update Time: 2026-03-04

1-(3-Chlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)butan-2-ol
• 1-(3-Chlorophenyl)-2-butanol
• SB84775
• Benzeneethanol, 3-chloro-α-ethyl-
• 1-(3-Chlorophenyl)butan-2-ol

• MDL： MFCD11935039
• Inchi： 1S/C10H13ClO/c1-2-10(12)7-8-4-3-5-9(11)6-8/h3-6,10,12H,2,7H2,1H3
• InChI Key： HRCPGRKVZIKLOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(CC)O

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-Chlorophenyl)butan-2-ol

Introduction to 1-(3-Chlorophenyl)butan-2-ol (CAS No: 1181404-83-0)

1-(3-Chlorophenyl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1181404-83-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a butyl chain attached to a chlorophenyl group, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of the chloro substituent on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The chemical structure of 1-(3-Chlorophenyl)butan-2-ol consists of a tertiary alcohol functional group at the second carbon of the butyl chain, which serves as a nucleophilic site for various transformations. This characteristic has positioned the compound as a key building block in the synthesis of pharmacologically active agents. Its unique combination of lipophilicity and polarizability makes it an attractive candidate for drug design, particularly in the development of central nervous system (CNS) therapeutics.

Recent advancements in computational chemistry have further highlighted the potential of 1-(3-Chlorophenyl)butan-2-ol in virtual screening and molecular docking studies. Researchers have leveraged its scaffold to identify novel analogs with enhanced binding affinity to specific biological targets. For instance, studies have demonstrated its utility in designing ligands for G-protein coupled receptors (GPCRs), which are pivotal in regulating a wide range of physiological processes. The chlorophenyl moiety, in particular, has been shown to modulate receptor interactions, offering a strategic advantage in optimizing drug-like properties.

In the context of medicinal chemistry, the synthesis of 1-(3-Chlorophenyl)butan-2-ol has been refined through various catalytic methods, including transition metal-catalyzed cross-coupling reactions. These approaches have enabled the efficient construction of complex derivatives while maintaining high selectivity and yield. The tertiary alcohol functionality also allows for further derivatization via esterification or etherification, expanding its synthetic utility. Such modifications are crucial for tailoring physicochemical properties like solubility and metabolic stability, which are critical for pharmaceutical development.

One notable application of 1-(3-Chlorophenyl)butan-2-ol lies in its role as a precursor for neuroactive compounds. Emerging research suggests that derivatives of this molecule exhibit promising effects on neurotransmitter systems involved in mood regulation and cognitive function. Preclinical studies have explored its potential as an adjunct therapy for neurological disorders, where its structural features offer a balance between efficacy and tolerability. The chloro substituent, in particular, has been implicated in enhancing blood-brain barrier penetration, a desirable trait for CNS drugs.

The industrial relevance of 1-(3-Chlorophenyl)butan-2-ol is further underscored by its incorporation into large-scale synthetic routes. Pharmaceutical manufacturers have adopted streamlined protocols for its production, ensuring consistent quality and supply for research and commercial purposes. Advances in green chemistry have also influenced its synthesis, with efforts focused on minimizing waste and energy consumption. Such sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing.

Future directions in the study of 1-(3-Chlorophenyl)butan-2-ol include exploring its role in combinatorial chemistry and high-throughput screening (HTS). By integrating this compound into diverse libraries, researchers can accelerate the discovery of novel bioactive molecules. Additionally, investigating its metabolic fate through computational modeling and experimental validation will provide insights into its pharmacokinetic behavior. These studies are essential for translating preclinical findings into effective therapeutic strategies.

The versatility of 1-(3-Chlorophenyl)butan-2-ol extends beyond pharmaceutical applications. In materials science, derivatives of this compound have been investigated for their potential use in organic electronics and polymer synthesis. The chlorophenyl group contributes to electronic properties such as charge transportability, making it relevant for developing advanced functional materials. Such interdisciplinary applications highlight the broad utility of this chemical entity.

In summary,1-(3-Chlorophenyl)butan-2-ol (CAS No: 1181404-83-0) represents a multifaceted compound with significant implications in drug discovery and material science. Its structural features enable diverse synthetic pathways and biological interactions, positioning it as a cornerstone in modern chemical research. As methodologies evolve, the continued exploration of this molecule promises to yield innovative solutions across multiple scientific domains.